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Compound Name: 2,2'-Sulfinyldiethanol
CAS No.: 3085-45-8
Cat. No.: B1215426
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Executive Summary & Chemical Intelligence

2,2'-Sulfinyldiethanol (CAS: 3085-45-8) is the sulfoxide derivative of Thiodiglycol.[1][2] While
often overshadowed by its parent compound—the Schedule 2 precursor Thiodiglycol (TDG)—
this molecule serves as a critical forensic marker in the verification of chemical warfare agents.
It is the primary hydrolysis and oxidation product of Sulfur Mustard (HD) detected in
environmental samples.

Unlike standard commercial reagents, this compound requires a handling protocol that
respects its role in international treaty verification (CWC) and its specific physicochemical
instability (hygroscopicity and thermal disproportionation).
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Parameter Technical Specification

IUPAC Name 2-(2-Hydroxyethylsulfinyl)ethanol

Synonyms Bis(Z-hydroxyethyl) sulfoxide; Thiodiglycol
sulfoxide

CAS Number 3085-45-8

Molecular Formula

Molecular Weight 138.19 g/mol

SMILES OCCS(=0)cco

CWC Relevance: Primary degradation marker
Regulatory Context for Sulfur Mustard.[3][4][5] Precursor
surveillance applies.[3][6]

Physicochemical Architecture

The behavior of 2,2'-Sulfinyldiethanol is dictated by the sulfoxide (S=0) moiety. Unlike the
sulfide (thioether) linkage in Thiodiglycol, the sulfoxide group is highly polar with a strong dipole
moment.

» Hygroscopicity: The oxygen atom in the sulfoxide group acts as a potent hydrogen bond
acceptor. This molecule will aggressively scavenge atmospheric moisture. Operational
Implication: Anhydrous storage under inert gas (Ar or

) is mandatory to maintain quantitative integrity for analytical standards.

o Thermal Instability: Sulfoxides can undergo Pummerer-type rearrangements or
disproportionation into sulfides and sulfones at elevated temperatures. Operational
Implication: Distillation must be performed under high vacuum (< 1 mmHg) to prevent
thermal degradation.

Key Physical Properties
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Property Value Operational Note

) Viscous Liquid / Low-melting Syrupy consistency increases
Physical State ) . .
Solid with cooling.

] ] Often exists as a supercooled
Melting Point ~10°C to 15°C

liquid.
. Miscible in Poor solubility in non-polar
Solubility
_MeOH, EtOH solvents (Hexane).
. Significantly denser than
Density ~1.25 g/cm3

water; sinks in aqueous spills.

Hazard Dynamics & Toxicology (GHS)

While less acutely toxic than the parent mustard agent, 2,2'-Sulfinyldiethanol presents
specific laboratory hazards.

GHS Classification (derived):
o Skin Irritation: Category 2 (H315)
o Eye Irritation: Category 2A (H319)

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation - H335)

Mechanism of Action

The sulfoxide group facilitates membrane permeability (similar to DMSO, though less potent).
This creates a "Trojan Horse" risk: if the sulfoxide is contaminated with trace Thiodiglycol or
Mustard degradation byproducts, it can accelerate their transdermal absorption.

Protective Countermeasures:

e Glove Permeation: Standard nitrile gloves offer limited protection against polar sulfoxides.
Butyl rubber or multilayer laminate (Silver Shield) gloves are required for prolonged handling.
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» Ventilation: All operations involving heating must occur in a fume hood to prevent inhalation
of aerosols, which can cause respiratory edema.

Strategic Synthesis: Selective Oxidation Protocol

Expertise Pillar: The challenge in synthesizing CAS 3085-45-8 is preventing over-oxidation to
the sulfone (CAS 2580-77-0).

The following protocol utilizes a stoichiometric control system to ensure selectivity.

Reagents
« Thiodiglycol (TDG) [CAS 111-48-8][3][4][5][7][8]

o Hydrogen Peroxide (30% w/w agqueous solution)

e Solvent: Acetone (moderates the exotherm)

Step-by-Step Methodology

e Setup: Equip a 3-neck round bottom flask with a magnetic stirrer, an addition funnel, and a
thermometer. Immerse in an ice/salt bath (Target Temp: -5°C).

» Solvation: Dissolve 10.0 g of Thiodiglycol in 50 mL of Acetone.
» Addition (The Critical Step): Add 1.05 equivalents of

dropwise.

o Control: Maintain internal temperature below 20°C. Exceeding this triggers the formation
of the sulfone.

e Reaction: Stir at 0°C for 2 hours, then allow to warm to room temperature over 4 hours.
 Validation (In-Process Control): Spot on TLC (SiO2, MeOH:DCM 1:9). Stain with lodine.
o TDG (

~0.6) should disappear.
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o Sulfoxide (

~0.2) should appear.

o Sulfone (

~0.4) should be absent.

e Workup: Concentrate under reduced pressure (Rotavap) at < 40°C. Trace water removal is
difficult; lyophilization is recommended for analytical grade purity.

Visualization: Oxidation Pathway & Logic

The following diagram illustrates the chemical pathway and the critical control points to avoid
the toxic sulfone byproduct.
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Figure 1: Selective oxidation pathway showing the critical thermal limit (< 20°C) required to
prevent sulfone formation.

Emergency Response & Environmental Fate
Spill Management Logic

Due to the high viscosity and water miscibility, standard absorbent pads are often ineffective
(the liquid "beads" or smears).

Protocol:

e |solate: Evacuate 10m radius.
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« Dilute: If the spill is small (< 100mL), dilute with water to reduce viscosity.

e Absorb: Use vermiculite or diatomaceous earth. Do not use sawdust (potential reaction with
residual oxidants).

o Neutralize: Wash the area with dilute sodium thiosulfate to quench any unreacted peroxides
if synthesis was in progress.

Environmental Fate (CWC Verification)

In aqueous environments, 2,2'-Sulfinyldiethanol is relatively stable but will eventually oxidize
to the sulfone or degrade via microbial action. It is a "persistent” marker in groundwater, often
detectable months after a Sulfur Mustard event.

Spill Detected

Volume Assessment

<100 mL > 100 mL

l &

Dilute with H20
(Reduce Viscosity)

Dyke with Vermiculite

Absorb with
Diatomaceous Earth

Dispose as
Chemical Waste
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Figure 2: Decision logic for spill remediation, prioritizing viscosity management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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